Cas no 2092808-02-9 (4-Bromo-6-(pentan-3-yl)pyrimidine)

• Product Name: 4-Bromo-6-(pentan-3-yl)pyrimidine
• CAS No: 2092808-02-9
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5056283
• Update Time: 2025-06-09

4-Bromo-6-(pentan-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(pentan-3-yl)pyrimidine
• 4-bromo-6-pentan-3-ylpyrimidine
• 4-Bromo-6-(pentan-3-yl)pyrimidine

• Inchi： 1S/C9H13BrN2/c1-3-7(4-2)8-5-9(10)12-6-11-8/h5-7H,3-4H2,1-2H3
• InChI Key： GRBJOMRONGWTMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(CC)CC)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 126
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-(pentan-3-yl)pyrimidine

Comprehensive Overview of 4-Bromo-6-(pentan-3-yl)pyrimidine (CAS No. 2092808-02-9)

4-Bromo-6-(pentan-3-yl)pyrimidine (CAS No. 2092808-02-9) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine substitution and pentan-3-yl side chain, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for designing novel heterocyclic compounds, particularly in drug discovery and material science applications.

The growing interest in 4-Bromo-6-(pentan-3-yl)pyrimidine aligns with the surge in demand for custom synthesis intermediates and high-value building blocks. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular architectures. Its CAS number 2092808-02-9 is often searched in chemical databases, reflecting its relevance in medicinal chemistry optimization projects targeting kinase inhibitors or antimicrobial agents.

From an industrial perspective, 4-Bromo-6-(pentan-3-yl)pyrimidine exemplifies the trend toward tailored heterocycles for precision applications. The compound's lipophilic pentan-3-yl group contributes to improved membrane permeability in bioactive molecules – a hot topic in drug bioavailability enhancement strategies. Manufacturers emphasize strict quality control parameters for this material, including HPLC purity verification and moisture content specifications, to meet the exacting standards of pharmaceutical clients.

Recent patent literature reveals innovative applications of CAS 2092808-02-9 in developing next-generation electronic materials. The pyrimidine core's electron-deficient nature, combined with the bromine leaving group, enables its incorporation into organic semiconductors and light-emitting diodes (OLEDs). This dual applicability in life sciences and advanced materials positions 4-Bromo-6-(pentan-3-yl)pyrimidine as a compound of cross-disciplinary importance.

Analytical characterization of 4-Bromo-6-(pentan-3-yl)pyrimidine typically involves comprehensive spectroscopic techniques. Nuclear magnetic resonance (NMR) studies confirm the proton environment of the pentan-3-yl moiety, while mass spectrometry validates the molecular weight (C9H13BrN2). The crystalline form of the compound has been investigated through X-ray diffraction, providing structural insights valuable for computational chemistry modeling and structure-activity relationship (SAR) studies.

Supply chain considerations for CAS 2092808-02-9 reflect broader industry shifts toward just-in-time manufacturing of specialty chemicals. Suppliers increasingly offer gram-to-kilogram scale production with detailed technical data sheets, catering to both academic and industrial researchers. The compound's stability under inert atmosphere and recommended storage at 2-8°C are frequently addressed in product inquiries from international buyers.

Environmental and regulatory aspects of 4-Bromo-6-(pentan-3-yl)pyrimidine synthesis have evolved with green chemistry principles. Modern production routes emphasize atom-efficient bromination methods and catalytic processes to minimize waste generation. These sustainable approaches respond to the pharmaceutical industry's growing emphasis on process mass intensity reduction and E-factor optimization.

The future trajectory for 4-Bromo-6-(pentan-3-yl)pyrimidine appears closely tied to advancements in automated synthesis platforms and flow chemistry technologies. Its role as a multifunctional intermediate in high-throughput screening libraries continues to expand, particularly in fragment-based drug discovery. Ongoing research explores its potential in creating covalent inhibitors through selective bromine displacement reactions with biological nucleophiles.

For synthetic chemists, handling 4-Bromo-6-(pentan-3-yl)pyrimidine requires standard organobromide precautions, though its non-volatile nature simplifies laboratory operations compared to lower molecular weight brominated compounds. The development of derivatization kits incorporating this building block has emerged as a value-added service from specialty chemical providers, accelerating research timelines in academic and industrial settings alike.

Market analysts project steady growth for pyrimidine-based intermediates like CAS 2092808-02-9, driven by sustained R&D investment in small molecule therapeutics and functional materials. The compound's structure-property balance – offering both synthetic versatility and manageable physical properties – ensures its continued relevance across multiple scientific disciplines and industrial applications.